Cas no 1806368-31-9 (5-Methoxy-2-phenylpyridine-3-acetonitrile)

• Product Name: 5-Methoxy-2-phenylpyridine-3-acetonitrile
• CAS No: 1806368-31-9
• MF: C₁₄H₁₂N₂O
• MW: 224.257883071899
• CID: 4907326
• Update Time: 2025-10-30

5-Methoxy-2-phenylpyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Methoxy-2-phenylpyridine-3-acetonitrile

• Inchi： 1S/C14H12N2O/c1-17-13-9-12(7-8-15)14(16-10-13)11-5-3-2-4-6-11/h2-6,9-10H,7H2,1H3
• InChI Key： SZNCEQUYTQZZAV-UHFFFAOYSA-N
• SMILES： O(C)C1=CN=C(C2C=CC=CC=2)C(CC#N)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 277
• XLogP3: 2.1
• Topological Polar Surface Area: 45.9

Additional information on 5-Methoxy-2-phenylpyridine-3-acetonitrile

Introduction to 5-Methoxy-2-phenylpyridine-3-acetonitrile (CAS No. 1806368-31-9)

5-Methoxy-2-phenylpyridine-3-acetonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1806368-31-9, is a significant intermediate in the realm of pharmaceutical and chemical synthesis. This compound belongs to the pyridine family, a heterocyclic aromatic organic compound characterized by a six-membered ring containing one nitrogen atom. The presence of a methoxy group at the 5-position and a phenyl group at the 2-position, along with an acetonitrile substituent at the 3-position, imparts unique electronic and steric properties that make it valuable in synthetic chemistry.

The structural configuration of 5-Methoxy-2-phenylpyridine-3-acetonitrile (CAS No. 1806368-31-9) allows for diverse chemical modifications, making it a versatile building block in drug discovery and material science. Its molecular framework is particularly attractive for designing molecules with potential biological activity, such as kinase inhibitors, antiviral agents, and other therapeutic compounds. The electron-withdrawing nature of the acetonitrile group and the electron-donating methoxy group create a balance that can influence reaction pathways and product selectivity in synthetic processes.

In recent years, there has been growing interest in pyridine derivatives due to their broad spectrum of biological activities. Researchers have been exploring novel synthetic methodologies to access functionalized pyridines efficiently. The compound 5-Methoxy-2-phenylpyridine-3-acetonitrile (CAS No. 1806368-31-9) has emerged as a key intermediate in these efforts, facilitating the construction of complex molecular architectures. For instance, its use in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enables the introduction of additional aryl or heteroaryl groups, expanding its utility in medicinal chemistry.

The pharmaceutical industry has leveraged derivatives of 5-Methoxy-2-phenylpyridine (CAS No. 1806368-31-9) to develop novel therapeutics targeting various diseases. Pyridine-based scaffolds are prevalent in approved drugs due to their ability to interact with biological targets effectively. The methoxy and phenyl substituents enhance lipophilicity and metabolic stability, while the acetonitrile moiety can serve as a handle for further derivatization. Recent studies have highlighted its role in developing small-molecule inhibitors for enzymes involved in cancer metabolism and inflammation pathways.

From a synthetic chemistry perspective, 5-Methoxy-2-phenylpyridine-3-acetonitrile (CAS No. 1806368-31-9) exemplifies the importance of strategic functionalization in drug discovery. Its preparation typically involves multi-step organic synthesis, often starting from readily available pyridine precursors through methylation, phenylation, and cyanation steps. Advances in catalytic systems have improved the efficiency and selectivity of these transformations, reducing byproduct formation and enhancing yields.

The compound’s significance extends beyond pharmaceutical applications into materials science. Pyridine derivatives are known for their role as ligands in coordination chemistry and as components in organic electronic materials. The electron-rich nature of 5-Methoxy-2-phenylpyridine (CAS No. 1806368-31-9) makes it suitable for designing π-conjugated systems used in organic light-emitting diodes (OLEDs) and photovoltaic devices. Such applications underscore the compound’s versatility beyond traditional medicinal chemistry contexts.

In conclusion, 5-Methoxy-2-phenylpyridine-3-acetonitrile (CAS No. 1806368-31-9) represents a critical intermediate with far-reaching implications in chemical synthesis and drug development. Its structural features enable diverse modifications, making it indispensable for researchers aiming to create novel bioactive molecules. As synthetic methodologies continue to evolve, the utility of this compound is expected to grow further, contributing to advancements across multiple scientific disciplines.